(Pentan-3-yl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: N-(thiophen-2-ylmethyl)pentan-3-amine
• InChI: InChI=1S/C10H17NS/c1-3-9(4-2)11-8-10-6-5-7-12-10/h5-7,9,11H,3-4,8H2,1-2H3
• InChI Key: GNPCPAHFPLHTHU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC=CS1

Description

(Pentan-3-yl)(thiophen-2-ylmethyl)amine is a secondary amine featuring a pentan-3-yl group (a branched alkyl chain) and a thiophen-2-ylmethyl substituent. The compound’s versatility stems from the reactive amine group and the thiophene ring, which can participate in hydrogen bonding and π-π interactions, respectively.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Pentan-3-yl)(thiophen-2-ylmethyl)amine typically involves the reaction of thiophen-2-ylmethanol with pentan-3-ylamine under specific conditions. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amine linkage. The reaction mixture is then heated under reflux to complete the synthesis.

Industrial Production Methods

In an industrial setting, the production of (Pentan-3-yl)(thiophen-2-ylmethyl)amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

(Pentan-3-yl)(thiophen-2-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to a tetrahydrothiophene derivative.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of N-substituted derivatives.

Scientific Research Applications

(Pentan-3-yl)(thiophen-2-ylmethyl)amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of biological systems, particularly in the investigation of enzyme-substrate interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which (Pentan-3-yl)(thiophen-2-ylmethyl)amine exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The thiophene ring can participate in π-π interactions, while the amine group can form hydrogen bonds, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Variation in Alkyl Linker Length

A key structural variable among analogs is the length of the alkyl chain connecting the thiophene ring to the amine nitrogen.

Example Compound :

• (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine (CAS: 1019486-23-7, C₁₁H₁₉NS, MW: 197.34 g/mol) This analog replaces the methyl linker in the target compound with an ethyl group, increasing molecular weight by ~14 g/mol.

Table 1: Structural and Molecular Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
(Pentan-3-yl)(thiophen-2-ylmethyl)amine	C₁₀H₁₇NS	183.31	Methyl linker
(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine	C₁₁H₁₉NS	197.34	Ethyl linker

Thiophene Substitution Patterns

The position and number of thiophene rings significantly influence electronic properties and bioactivity.

Example Compound :

• 2-(Thiophen-2-yl)ethylamine (CAS: 1019631-80-1, C₁₁H₁₃NS₂, MW: 223.4 g/mol)
  This compound incorporates dual thiophene groups (2-yl and 3-yl positions). The additional sulfur atom increases electron density, which could enhance interactions with biological targets such as enzymes or receptors .

Aromatic Ring Modifications

Replacing the thiophene ring with other aromatic systems alters physicochemical and pharmacological profiles.

Example Compound :

Table 2: Aromatic Substituent Effects

Compound	Aromatic Group	Key Property
(Pentan-3-yl)(thiophen-2-ylmethyl)amine	Thiophene-2-yl	Sulfur participation in conjugation
(3-Fluorophenyl)methylamine	3-Fluorophenyl	Enhanced electronegativity

Incorporation into Complex Pharmacophores

The pentan-3-yl and thiophen-2-ylmethyl groups are integrated into larger drug-like molecules, demonstrating their utility in medicinal chemistry.

Example Compound :

• 6,7-Dimethoxy-1-oxo-2-(pentan-3-yl)-N-(thiophen-2-ylmethyl)-1,2-dihydroisoquinoline-4-carboxamide This compound, listed in pharmaceutical catalogs, highlights the application of the target’s substituents in tubulin-targeting antiproliferative agents. The isoquinoline scaffold suggests enhanced binding affinity compared to simpler amines .

Biological Activity

(Pentan-3-yl)(thiophen-2-ylmethyl)amine is an organic compound characterized by its unique molecular structure, which combines a pentan-3-yl group and a thiophen-2-ylmethyl group linked through an amine. This compound has garnered attention in various fields, particularly in medicinal chemistry, due to its potential biological activities. This article explores the biological activity of (Pentan-3-yl)(thiophen-2-ylmethyl)amine, focusing on its interactions with biological systems, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (Pentan-3-yl)(thiophen-2-ylmethyl)amine allows for diverse interactions due to the presence of both aliphatic and aromatic components. The thiophene ring can facilitate π-π interactions, while the amine group can form hydrogen bonds, suggesting that this compound could modulate biological targets effectively.

• Enzyme Interaction : The compound's structural features indicate potential interactions with various enzymes. The thiophene ring may enhance binding through π-stacking interactions, while the amine group contributes to hydrogen bonding.
• Receptor Binding : Similar compounds have shown significant receptor binding capabilities, indicating that (Pentan-3-yl)(thiophen-2-ylmethyl)amine may exhibit similar properties, making it a candidate for drug design.

Antimicrobial and Anticancer Properties

Research indicates that compounds with structural similarities to (Pentan-3-yl)(thiophen-2-ylmethyl)amine often exhibit antimicrobial and anticancer activities. These findings suggest that this compound may also possess similar biological activities, warranting further investigation into its therapeutic potential.

Synthesis

The synthesis of (Pentan-3-yl)(thiophen-2-ylmethyl)amine typically involves several steps:

• Starting Materials : The synthesis begins with readily available precursors.
• Reaction Conditions : Common methods include refluxing in dry solvents under inert atmospheres to ensure high yields and purity.
• Yield and Purity : Continuous flow processes may be utilized in industrial settings to enhance the efficiency of the synthesis process.

Comparative Analysis with Similar Compounds

A comparative analysis reveals how (Pentan-3-yl)(thiophen-2-ylmethyl)amine stands out among similar compounds:

Compound Name	Structural Features	Uniqueness
Pentan-2-yl(thiophen-3-ylmethyl)amine	Thiophene at a different position	Different spatial arrangement affects reactivity
Thiophen-2-ylmethylamine	Lacks the pentan-3-yl group	Less hydrophobic; simpler interactions
Pentan-3-ylamine	Lacks the thiophene ring	Reduced potential for π-stacking interactions

This table illustrates how the unique combination of a branched alkyl chain and a heterocyclic aromatic system in (Pentan-3-yl)(thiophen-2-ylmethyl)amine enhances its applicability across various scientific domains.

Pharmacological Studies

Recent pharmacological studies have highlighted the compound's potential in modulating biological pathways related to disease mechanisms. For instance, investigations into its effects on specific enzymes have shown promising results regarding its inhibitory capabilities against certain targets involved in disease progression .